N6-(benzo[d][1,3]dioxol-5-ylmethyl)-N4-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “N6-(benzo[d][1,3]dioxol-5-ylmethyl)-N4-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system with a pyrazole ring fused to a pyrimidine ring . The molecule also contains a benzo[d][1,3]dioxol-5-ylmethyl group and a p-tolyl group .
Scientific Research Applications
Broad Spectrum Anticancer Agents
Pyrazolo[3,4-d]pyrimidine derivatives, possessing a variety of substituents, have shown potent and broad spectrum anticancer activities against a panel of 60 human cancer cell lines. Compounds from this class have been identified as efficacious candidates, with activities suggesting their mode of action may include apoptosis induction and inhibition of human topoisomerase IIα. Their interaction with ct-DNA and bovine serum albumin (BSA) indicates a potential for DNA intercalation, highlighting their importance in anticancer research (Singla et al., 2017).
Antifungal and Antibacterial Pharmacophores
Derivatives have also been identified for their antitumor, antifungal, and antibacterial pharmacophore sites, showcasing their versatility in addressing a range of microbial threats. The structurally diverse derivatives underscore the chemical flexibility and therapeutic potential of this compound class in developing new antimicrobial agents (Titi et al., 2020).
Synthesis and Reactivity
The synthesis and reactivity of these compounds are of significant interest, with studies exploring novel synthetic routes and the reactivity of N-substituted derivatives. These studies provide insights into the chemical properties and potential applications of pyrazolo[3,4-d]pyrimidine derivatives in material science and pharmaceutical chemistry (Abdelhamid et al., 2007).
Material Science Applications
In material science, the synthesis of novel polyimides derived from pyrazolo[3,4-d]pyrimidine-based diamines has been reported, indicating the utility of these compounds in developing new materials with potential applications in electronics, coatings, and advanced composites (Zhang et al., 2005).
Antiproliferative Agents
Recent syntheses have led to glycosylhydrazinyl-pyrazolo[1,5-c]pyrimidines and pyrazolo[1,5-c]triazolo[4,3-a]pyrimidines derivatives, showing inhibition of proliferation of MCF-7 human breast cancer cells. These compounds demonstrate the potential of pyrazolo[3,4-d]pyrimidine derivatives as frameworks for developing novel antiproliferative agents (Atta et al., 2019).
properties
IUPAC Name |
6-N-(1,3-benzodioxol-5-ylmethyl)-4-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O2/c1-12-2-5-14(6-3-12)23-18-15-10-22-26-19(15)25-20(24-18)21-9-13-4-7-16-17(8-13)28-11-27-16/h2-8,10H,9,11H2,1H3,(H3,21,22,23,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZXYSESBLHXKEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC(=NC3=C2C=NN3)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.